2-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-8-methyl-4-oxo-3,4-dihydro-5H-pyrimido[5,4-b]indol-5-yl}-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C27H26N6O3/c1-15-4-7-21-20(11-15)24-25(33(21)12-22(34)29-19-9-16(2)8-17(3)10-19)27(35)32(14-28-24)13-23-30-26(31-36-23)18-5-6-18/h4,7-11,14,18H,5-6,12-13H2,1-3H3,(H,29,34)
• InChI Key: FVPAVJJQGJILFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=NC(=NO4)C5CC5)CC(=O)NC6=CC(=CC(=C6)C)C
• Molecular Formula: C27H26N6O3
• Molecular Weight: 482.5 g/mol

Description

2-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-8-methyl-4-oxo-3,4-dihydro-5H-pyrimido[5,4-b]indol-5-yl}-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C27H26N6O3 and its molecular weight is 482.544. The purity is usually 95%.
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Scientific Research Applications

Thermal Stability and Material Applications

• Research into new, thermally stable polyimides and poly(amide-imide) compounds containing 1,3,4-oxadiazole groups indicates potential for the development of materials with high thermal stability and specific adsorption properties. These polymers exhibit good solubility in polar and aprotic solvents and demonstrate thermal stability through thermogravimetric analysis and differential scanning calorimetry, highlighting their potential in high-temperature applications and as adsorbent materials for removing metal ions from solutions (Mansoori et al., 2012).

Biological Activity and Drug Research

• The incorporation of 1,3,4-oxadiazole rings in drug molecules is associated with low lipophilicity and enhanced bioactivity potential. A study on derivatives combining heterocyclic azinane, sulfonamide, 1,3,4-oxadiazole, and acetamide functionalities revealed modest antibacterial potential and enzyme inhibition capabilities, suggesting potential applications in developing new antibacterial agents and enzyme inhibitors (Virk et al., 2023).

Antimicrobial and Antimicrobial Evaluation

• Synthesis of new heterocycles incorporating the antipyrine moiety, including structures related to 1,3,4-oxadiazoles, showed antimicrobial activity. This suggests that derivatives of the compound could have potential applications in the development of new antimicrobial agents (Bondock et al., 2008).